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Compound of Interest

Compound Name: Quinclorac

Cat. No.: B055369

For Researchers, Scientists, and Turfgrass Management Professionals

This guide provides a comprehensive evaluation of the herbicide Quinclorac, focusing on its
selectivity across various turfgrass species. It offers a comparative analysis with alternative
herbicides, supported by experimental data, to aid in informed decision-making for effective
weed management in turfgrass systems.

Introduction to Quinclorac

Quinclorac is a selective, post-emergent herbicide widely used for the control of grassy
weeds, particularly crabgrass (Digitaria spp.), in established turfgrass. It belongs to the
quinoline carboxylic acid class of herbicides and functions as a synthetic auxin, disrupting plant
growth processes in susceptible species. Its effectiveness and selectivity have made it a
valuable tool for turfgrass managers. However, the tolerance to Quinclorac varies significantly
among different turfgrass species and even cultivars, necessitating a thorough understanding
of its selectivity profile.

Experimental Protocols for Evaluating Herbicide
Selectivity

The evaluation of herbicide selectivity in turfgrass involves standardized experimental protocols
to ensure the reliability and reproducibility of results. The following methodologies are
commonly employed in scientific studies.
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Experimental Design and Turfgrass Management

Plot Design: Field trials are typically conducted using a randomized complete block design
(RCBD) with multiple replications (usually three or four) to account for field variability.
Individual plots are of a standardized size to allow for accurate herbicide application and
assessment.

Turfgrass Establishment and Maintenance: The turfgrass species being evaluated are
established from seed or sod and maintained under standard cultural practices, including
mowing, irrigation, and fertilization, to ensure a healthy and uniform stand. Mowing height
and frequency are kept consistent across all plots.

Herbicide Application

Application Equipment: Herbicides are applied using a calibrated research plot sprayer, often
a CO2-pressurized backpack sprayer, equipped with flat-fan nozzles to ensure uniform
coverage.

Application Rates and Timings: Herbicides are applied at the manufacturer's recommended
label rate, and often at multiples of this rate (e.g., 2x) to assess the margin of turfgrass
safety. Application timings are critical and are typically categorized as pre-emergence (before
weed germination) or post-emergence (after weed emergence) at specific weed growth
stages (e.g., 1-3 tiller stage for crabgrass).

Data Collection: Turfgrass Tolerance

Turfgrass tolerance to herbicides is assessed through both visual ratings and quantitative

measurements.

Visual Injury Ratings: Phytotoxicity is visually assessed at multiple intervals after treatment
(e.0., 7, 14, 21, and 28 days after treatment - DAT). A common rating scale is from 0O to
100%, where 0% indicates no visible injury and 100% indicates complete turfgrass death. An
injury rating of 20-30% is often considered the maximum acceptable level in research
settings.

Turfgrass Quality Ratings: Overall turfgrass quality is rated on a scale of 1 to 9, where 1
represents dead turf, 9 represents ideal turf (in terms of color, density, and uniformity), and a
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rating of 6 or 7 is often considered the minimum acceptable quality.

e Quantitative Measurements:

o Digital Image Analysis (DIA): High-resolution digital images of the plots are taken and
analyzed using software to quantify the percentage of green cover, providing an objective

measure of turfgrass density and injury.

o Spectral Reflectance: Handheld chlorophyll meters or spectroradiometers are used to
measure the Normalized Difference Vegetation Index (NDVI), which correlates with

turfgrass health and density.

Data Collection: Weed Control Efficacy

The effectiveness of the herbicide in controlling target weeds is also evaluated.

» Visual Control Ratings: Weed control is visually rated on a scale of 0 to 100%, where 0%
represents no control and 100% represents complete control of the target weed species.

e Weed Counts and Biomass: In some studies, the number of surviving weeds per unit area is
counted, and the above-ground biomass of the weeds is harvested, dried, and weighed to
provide a quantitative measure of control.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for evaluating the selectivity of

herbicides in turfgrass.
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Caption: Experimental workflow for evaluating turfgrass herbicide selectivity.
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Comparative Selectivity of Quinclorac and

Alternatives

The following tables summarize the selectivity of Quinclorac and alternative herbicides on

various cool- and warm-season turfgrass species, based on available experimental data.

Cool-Season Turfgrass Species

Turfgrass . Fenoxaprop Mesotrione o o
. Quinclorac . Dithiopyr Prodiamine
Species -ethyl (Tenacity)
Generally
Kentucky
Tolerant
Bluegrass
P Tolerant[1][2] (some Tolerant[4][5] Tolerant[5] Tolerant
oa
) cultivar
pratensis) o
sensitivity)[3]
Perennial
Ryegrass
; Tolerant[1][2] Tolerant Tolerant[5] Tolerant[6] Tolerant
(Lolium
perenne)
Tall Fescue
(Festuca Tolerant[1][2] Tolerant Tolerant[5] Tolerant Tolerant
arundinacea)
_ Variable Use with
Fine Fescues .
Tolerance Generally caution
(Festuca ) ) Tolerant Tolerant
) (use with Tolerant (potential for
spp. . -
caution)[1] injury)
Sensitive to
) Moderately -
Creeping » Sensitive
Tolerant Sensitive
Bentgrass ) (can be used
) (cultivar and (can cause Tolerant Tolerant
(Agrostis ) o for removal)
) location injury)
stolonifera) [4]
dependent)[2]
[7]
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Warm-Season Turfgrass Species

Turfgrass . Fenoxaprop Mesotrione L o
. Quinclorac . Dithiopyr Prodiamine
Species -ethyl (Tenacity)
Use with
Bermudagras ]
caution
s (Cynodon Tolerant[4] Tolerant ) Tolerant[5] Tolerant
(potential for
dactylon) ]
bleaching)
] Use with
Zoysiagrass .
_ caution
(Zoysia Tolerant[4] Tolerant ) Tolerant Tolerant
) ) (potential for
japonica) .
bleaching)
St.
Augustinegra Use with
. Not
SS Generally caution
) Recommend Tolerant Tolerant
(Stenotaphru Tolerant (potential for g
e
m injury)
secundatum)
Centipedegra
Not
SS Generally
Recommend Tolerant[5] Tolerant Tolerant
(Eremochloa Tolerant q
e
ophiuroides)
] Use with
Bahiagrass ] Not Not
caution
(Paspalum ) Recommend Recommend Tolerant Tolerant
(potential for
notatum) ed ed

injury)

Comparative Efficacy on Key Turfgrass Weeds

The following table summarizes the efficacy of Quinclorac and its alternatives on common
turfgrass weeds.
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Weed ] Fenoxaprop Mesotrione o o
. Quinclorac . Dithiopyr Prodiamine
Species -ethyl (Tenacity)
Excellent Excellent
Good to
(post- Excellent (pre-
Excellent Excellent
Crabgrass emergence, (post- emergence
o . (pre- and (pre-
(Digitaria especially on emergence, and early
early post- emergence)
spp.) mature all growth post-
emergence) [10][11]
plants)[1][8] stages)[1][8] emergence)
[11[41[81[°]
[9] [11[5]
Good to
Goosegrass Fair to Good Excellent Good (pre- Fair to Good Fair to Good
(Eleusine (post- (post- and post- (pre- (pre-
indica) emergence) emergence) emergence) emergence) emergence)
[1]
) Excellent Good (pre-
Foxtail Good (post- Good (pre- Good (pre-
) (post- and post-
(Setaria spp.) emergence) emergence) emergence)
emergence) emergence)
Barnyardgras
Excellent Good (pre-
s Good (post- Good (pre- Good (pre-
: (post- and post-
(Echinochloa emergence) emergence) emergence)
] emergence) emergence)
crus-galli)
_ Excellent
White Clover (post Good (post-
ost-
(Trifolium P No Control emergence) No Control No Control
emergence)
repens) 1] [4]

Comparative Discussion

Quinclorac stands out for its excellent post-emergence control of crabgrass, even at later
growth stages, and its broadleaf weed activity, particularly against white clover.[1] It is generally
safe on a wide range of cool- and warm-season turfgrasses. However, its variable tolerance on
fine fescues and potential for injury on creeping bentgrass under certain conditions require
careful consideration.[1][2][7]
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Fenoxaprop-ethyl is a highly effective post-emergence herbicide for controlling grassy weeds,
including all growth stages of crabgrass and goosegrass.[1][8] Its primary limitation is its lack of
broadleaf weed control.

Mesotrione (Tenacity) offers the unique advantage of both pre- and post-emergence control of
grassy and broadleaf weeds.[4][9] It is particularly useful in new seedings of cool-season turf.
[4][8] Its mode of action, which causes temporary whitening of treated weeds and sometimes
turfgrass, is a distinct characteristic.[4] It is generally more suited for cool-season turfgrasses.

[4]

Dithiopyr and Prodiamine are primarily pre-emergence herbicides that provide excellent
season-long control of crabgrass and other annual grasses. Dithiopyr also has some early
post-emergence activity on crabgrass.[1][5] Their selectivity across a broad range of turfgrass
species is a key advantage.

Conclusion

The selection of an appropriate herbicide for weed control in turfgrass depends on a multitude
of factors, including the target weed species, their growth stage, and the turfgrass species
present. Quinclorac remains a highly effective and valuable tool for post-emergence crabgrass
control in many turfgrass systems. However, a thorough understanding of its selectivity profile
is crucial to avoid injury to desirable turf. Alternative herbicides such as Fenoxaprop-ethyl,
Mesotrione, Dithiopyr, and Prodiamine offer different modes of action and application timings,
providing turfgrass managers with a range of options to develop integrated weed management
programs that are both effective and safe for the specific turfgrass environment. The
experimental protocols outlined in this guide provide a framework for the continued evaluation
and comparison of these and future herbicide technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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